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Get Quote

Introduction
Acetamide, 2-amino-N-hydroxy-, more commonly known as glycinohydroxamic acid, is the

simplest alpha-amino hydroxamic acid. It belongs to a significant class of organic compounds

that have garnered substantial interest in medicinal chemistry and drug development. The

hydroxamic acid functional group (-CONHOH) is a powerful metal-chelating moiety, a

characteristic that underpins the biological activity of many of its derivatives.[1] This guide

provides a comprehensive overview of the structure, properties, and scientific context of

glycinohydroxamic acid, offering field-proven insights for professionals engaged in chemical

research and therapeutic design.

The core of glycinohydroxamic acid's utility lies in its structural simplicity combined with the

potent functionality of the hydroxamic acid group. This moiety is a known pharmacophore

responsible for the inhibition of various metalloenzymes, making it a valuable scaffold in the

design of novel therapeutics.[1][2] This document will delve into the fundamental aspects of this

molecule, from its chemical identity to its biological significance and the principles of its

synthesis and analysis.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1266395#bc-rfq
https://www.benchchem.com/product/b1266395/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-acetamide-2-amino-n-hydroxy-glycinohydroxamic-acid
https://www.researchgate.net/publication/283030532_Hydroxamic_Acids_Recent_Breakthroughs_in_Stereoselective_Synthesis_and_Biological_Evaluations
https://www.researchgate.net/publication/283030532_Hydroxamic_Acids_Recent_Breakthroughs_in_Stereoselective_Synthesis_and_Biological_Evaluations
https://pmc.ncbi.nlm.nih.gov/articles/PMC8623418/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266395?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Structure and Identification
The foundational step in understanding any chemical entity is a precise definition of its

structure and nomenclature. Glycinohydroxamic acid is structurally derived from the amino acid

glycine, where the carboxylic acid group is formally condensed with hydroxylamine.[3]

Molecular Structure
The structure comprises a central carbonyl carbon double-bonded to an oxygen atom and

single-bonded to both a nitrogen atom (part of the hydroxylamine group) and a methylene

group (-CH2-), which is in turn bonded to a primary amine (-NH2).

Figure 1: 2D Chemical Structure of Glycinohydroxamic Acid
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Caption: 2D structure of Acetamide, 2-amino-N-hydroxy-.

Chemical Identifiers
Accurate identification is critical for database searches, procurement, and regulatory

submissions. The key identifiers for this compound are summarized below.
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Identifier Value Source

IUPAC Name 2-amino-N-hydroxyacetamide [4]

Synonyms

Glycinohydroxamic acid,

Glycine hydroxamate, 2-

Aminoacetohydroxamic acid

[3][4]

CAS Registry Number 5349-80-4 [4]

Molecular Formula C₂H₆N₂O₂ [4]

Molecular Weight 90.08 g/mol [3]

Canonical SMILES C(C(=O)NO)N [4]

InChI Key
VDBCTDQYMZSQFQ-

UHFFFAOYSA-N
[4]

Physicochemical and Computed Properties
The physicochemical properties of a molecule are paramount as they dictate its solubility,

stability, and pharmacokinetic behavior. While extensive experimental data for

glycinohydroxamic acid is not widely published, computational models provide valuable

estimations.

Property Value (Computed) Source

XLogP3 -1.9 [3]

Hydrogen Bond Donor Count 3 [3]

Hydrogen Bond Acceptor

Count
3 [3]

Topological Polar Surface Area 75.4 Å² [3]

Rotatable Bond Count 1 [3]

Interpretation for Drug Development: The highly negative XLogP3 value indicates that the

molecule is very hydrophilic, suggesting good aqueous solubility but potentially poor passive
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diffusion across biological membranes. The high count of hydrogen bond donors and

acceptors further supports its hydrophilic nature and potential for strong interactions with

biological targets.

Synthesis and Reactivity
General Principles of Synthesis
The synthesis of hydroxamic acids is a well-established field in organic chemistry. The most

common and direct approach involves the reaction of an activated carboxylic acid derivative,

typically an ester, with hydroxylamine or its salt.[5] For glycinohydroxamic acid, a plausible and

efficient synthesis strategy begins with N-protected glycine to prevent side reactions involving

the free amine.

The rationale for this multi-step approach is rooted in ensuring chemoselectivity:

Step 1: N-Protection: The primary amine of glycine is nucleophilic and would compete with

hydroxylamine in reacting with the activated carboxyl group. Therefore, it must be protected

with a suitable protecting group (e.g., Boc, Cbz) that is stable to the subsequent reaction

conditions but can be removed cleanly.

Step 2: Carboxyl Activation: The carboxylic acid is converted into a more reactive species,

such as a methyl or ethyl ester, to facilitate nucleophilic acyl substitution by hydroxylamine.

Step 3: Hydroxamic Acid Formation: The ester is treated with hydroxylamine hydrochloride in

the presence of a base (like KOH or NaOH) to neutralize the HCl and generate free

hydroxylamine in situ, which then attacks the ester carbonyl.

Step 4: Deprotection: The N-protecting group is removed under conditions that do not affect

the newly formed hydroxamic acid moiety (e.g., acidolysis for a Boc group).
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Figure 2: General Synthetic Workflow for Glycinohydroxamic Acid
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Caption: A logical workflow for the synthesis of Glycinohydroxamic Acid.

Biological and Pharmacological Significance
Mechanism of Action: Metalloenzyme Inhibition
The primary mechanism underlying the biological activity of hydroxamic acids is their ability to

act as potent inhibitors of metalloenzymes.[1] These enzymes utilize a metal ion, often zinc
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(Zn²⁺), within their active site to catalyze biochemical reactions. The hydroxamic acid functional

group acts as a bidentate ligand, coordinating the metal ion with high affinity through its

carbonyl oxygen and hydroxyl oxygen atoms. This chelation disrupts the normal catalytic

function of the enzyme, leading to its inhibition.[5]

Figure 3: Mechanism of Metalloenzyme Inhibition
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Caption: Chelation of the active site metal ion by the hydroxamic acid moiety.

Specific Biological Activity
While the hydroxamic acid class has broad activity, specific derivatives exhibit selectivity for

certain enzymes. Glycinohydroxamic acid has been identified as an inhibitor of glycine

dehydrogenase (aminomethyl-transferring) (EC 1.4.4.2).[3] This enzyme is part of the glycine

cleavage system, a critical pathway in amino acid metabolism. Inhibition of this enzyme can

have significant effects on cellular processes that depend on glycine metabolism. The simple

structure of glycinohydroxamic acid makes it a valuable tool compound for studying the glycine

cleavage system and a foundational scaffold for designing more complex and selective

inhibitors.
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Proposed Analytical Methodologies
A self-validating system requires robust analytical methods for quality control and

quantification. Although a specific, validated method for glycinohydroxamic acid is not

prominent in the literature, a standard approach using reverse-phase high-performance liquid

chromatography (RP-HPLC) can be proposed based on its structural properties.

Principles of HPLC Method Development
Given its high polarity, glycinohydroxamic acid is an ideal candidate for analysis by RP-HPLC,

potentially with an aqueous-rich mobile phase or by using a column designed for polar

analytes.

Stationary Phase: A C18 column is a standard starting point, but for better retention of this

polar molecule, an embedded polar group (e.g., polar-endcapped C18) or a HILIC

(Hydrophilic Interaction Liquid Chromatography) column could be necessary.

Mobile Phase: A gradient elution starting with a high percentage of aqueous buffer (e.g.,

water with 0.1% formic acid or trifluoroacetic acid for good peak shape) and ramping to an

organic solvent like acetonitrile or methanol would be effective.

Detection: The amide chromophore allows for UV detection, likely in the low UV range (e.g.,

200-220 nm). For higher sensitivity and structural confirmation, coupling the HPLC to a mass

spectrometer (LC-MS) is the gold standard. The expected molecular ion [M+H]⁺ would be at

m/z 91.05.

Sample Protocol: Conceptual HPLC-UV Method
Column: C18 Reverse-Phase Column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: Acetonitrile.

Gradient: Start at 5% B, hold for 2 minutes; ramp to 95% B over 10 minutes; hold for 2

minutes; return to 5% B and re-equilibrate.

Flow Rate: 1.0 mL/min.
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Injection Volume: 10 µL.

Detection: UV at 210 nm.

Column Temperature: 30 °C.

Self-Validation: This protocol must be validated by assessing specificity, linearity, accuracy,

precision, and limits of detection (LOD) and quantification (LOQ) according to standard

guidelines (e.g., ICH Q2(R1)).

Conclusion
Acetamide, 2-amino-N-hydroxy- (glycinohydroxamic acid) represents a fundamental

molecular scaffold of significant interest to the scientific community. Its structure, centered

around the metal-chelating hydroxamic acid moiety, provides a basis for its documented role as

a metalloenzyme inhibitor, specifically targeting glycine dehydrogenase. While detailed

experimental characterization data is sparse in readily accessible literature, its properties can

be reliably inferred from computational data and the well-understood chemistry of its functional

groups. The principles outlined in this guide for its synthesis and analysis provide a robust

framework for researchers and drug development professionals to confidently work with and

innovate upon this versatile molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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